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Compound of Interest

4,4'-Bis(bromomethyl)-2,2"-
Compound Name:
bipyridine

Cat. No.: B176824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of 4,4'-Bis(bromomethyl)-2,2'-bipyridine. This bifunctional
molecule is a cornerstone in coordination chemistry and a versatile building block in organic
synthesis, materials science, and pharmaceutical development.

Core Physicochemical Properties

4,4'-Bis(bromomethyl)-2,2'-bipyridine is a solid organic compound distinguished by a 2,2'-
bipyridine core functionalized with two reactive bromomethyl groups at the 4 and 4' positions.[1]
This unique structure imparts both robust metal-chelating properties, via the bidentate nitrogen
atoms, and high reactivity for synthetic modifications through its electrophilic bromomethyl
sites.[1][2]
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Property Data Source
CAS Number 134457-14-0 [2][3]
Molecular Formula C12H10Br2Nz [41[5]
Molecular Weight 342.03 g/mol [11[2]
Appearance Solid [5]
Purity Typically =97% [5]
InChi Key XCMRHOMYGPXALN- 2]
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Synthesis and Experimental Protocols

The synthesis of 4,4'-Bis(bromomethyl)-2,2'-bipyridine is most commonly achieved through
the radical bromination of 4,4'-dimethyl-2,2'-bipyridine. An alternative route involves the direct
bromination of 4,4'-bis(hydroxymethyl)-2,2'-bipyridine.[2]

This protocol details a widely used method for synthesizing the title compound via a free radical
substitution mechanism.[2]

Materials:

4,4'-Dimethyl-2,2'-bipyridine

N-bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) as a radical initiator

Non-polar solvent (e.g., carbon tetrachloride, CCla)
Procedure:

» Dissolve 4,4'-dimethyl-2,2'-bipyridine in a suitable volume of carbon tetrachloride in a round-
bottom flask equipped with a reflux condenser and a magnetic stirrer.
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Add N-bromosuccinimide (NBS) and a catalytic amount of azobisisobutyronitrile (AIBN) to
the solution.

Heat the reaction mixture to reflux. The reaction is initiated by the thermal decomposition of
AIBN, which generates free radicals.[2]

Maintain the reflux conditions and monitor the reaction progress using an appropriate
analytical technique (e.g., Thin Layer Chromatography).

Upon completion, cool the mixture to room temperature.

Filter the mixture to remove succinimide byproduct.

Wash the filtrate with an aqueous solution to remove any remaining impurities.
Dry the organic layer over an anhydrous drying agent (e.g., Naz2S0Oa).

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the resulting crude product by recrystallization or flash chromatography to yield 4,4'-
Bis(bromomethyl)-2,2'-bipyridine as a solid.
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Synthesis workflow for 4,4'-Bis(bromomethyl)-2,2'-bipyridine.

Reactivity, Applications, and Logical Relationships

The dual functionality of 4,4'-Bis(bromomethyl)-2,2'-bipyridine is the foundation of its
extensive utility in various scientific fields.

As a Bidentate Ligand: The 2,2'-bipyridine core is a premier chelating ligand in coordination
chemistry.[2] The two nitrogen atoms form stable, five-membered chelate rings with a vast

number of transition metals, including Ruthenium(ll), Iridium(lll), and Iron(ll).[1][2] This property
is fundamental to its use in:

* Photocatalysis: Forming the core of light-harvesting metal complexes.[1]
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e Luminescent Materials: Creating phosphorescent materials for OLEDs and fluorescent
probes.[1]

e Dye-Sensitized Solar Cells (DSSCs): As a component of sensitizer dyes that absorb light
and inject electrons.[1]

As a Reactive Intermediate: The high reactivity of the bromomethyl groups makes the molecule
an excellent electrophile for nucleophilic substitution reactions.[1][2] This allows for the
straightforward introduction of diverse functionalities by reacting it with nucleophiles such as
amines, alcohols, or thiols.[1] This versatility makes it a valuable building block for:

e Pharmaceuticals and Agrochemicals: Serving as a scaffold for constructing complex,
biologically active molecules.[2][6]

o Materials Science: Acting as a linker for Metal-Organic Frameworks (MOFs), Covalent
Organic Frameworks (COFs), and for creating polymers with enhanced optical or conductive
properties.[2][6][7]

e Supramolecular Chemistry: Building intricate, self-assembled architectures.[2]
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Relationship between structure and applications.

Comparative Analysis with Analogues

The properties of 4,4'-Bis(bromomethyl)-2,2'-bipyridine can be contextualized by comparing
it to its analogues:

e 4,4'-Bis(chloromethyl)-2,2'-bipyridine: The chloro-derivative is generally less reactive in
nucleophilic substitution reactions compared to its bromo-counterpart because chlorine is a
poorer leaving group. It is, however, extensively used in controlled radical polymerization.[2]

o 5,5-Bis(bromomethyl)-2,2'-bipyridine: The altered placement of the bromomethyl groups to
the 5,5' positions changes the molecule's symmetry. This isomeric difference significantly
affects the coordination geometry of its resulting metal complexes and is utilized where
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specific steric factors are critical, such as in the self-assembly of certain luminescent
materials.[2]

In summary, 4,4'-Bis(bromomethyl)-2,2'-bipyridine is a pivotal molecule in modern chemistry.
Its well-defined physicochemical properties and dual-reactivity profile make it an indispensable
tool for the rational design and synthesis of advanced functional materials and complex organic
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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